Sodium 3alpha,7alpha-dihydroxy-5beta-cholane-24-sulfonate
Sodium 3alpha,7alpha-dihydroxy-5beta-cholane-24-sulfonate
Sodium 3alpha,7alpha-dihydroxy-5beta-cholane-24-sulfonate is an organic sodium salt having 3alpha,7alpha-dihydroxy-5beta-cholane-24-sulfonate as the counterion. It is an organic sodium salt and an organosulfonate salt. It contains a 3alpha,7alpha-dihydroxy-5beta-cholane-24-sulfonate.
Brand Name:
Vulcanchem
CAS No.:
130593-74-7
VCID:
VC0237143
InChI:
InChI=1S/C24H42O5S.Na/c1-15(5-4-12-30(27,28)29)18-6-7-19-22-20(9-11-24(18,19)3)23(2)10-8-17(25)13-16(23)14-21(22)26;/h15-22,25-26H,4-14H2,1-3H3,(H,27,28,29);/q;+1/p-1/t15-,16+,17-,18-,19+,20+,21-,22+,23+,24-;/m1./s1
SMILES:
CC(CCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C.[Na+]
Molecular Formula:
C24H41NaO5S
Molecular Weight:
464.6 g/mol
Sodium 3alpha,7alpha-dihydroxy-5beta-cholane-24-sulfonate
CAS No.: 130593-74-7
Main Products
VCID: VC0237143
Molecular Formula: C24H41NaO5S
Molecular Weight: 464.6 g/mol
| CAS No. | 130593-74-7 |
|---|---|
| Product Name | Sodium 3alpha,7alpha-dihydroxy-5beta-cholane-24-sulfonate |
| Molecular Formula | C24H41NaO5S |
| Molecular Weight | 464.6 g/mol |
| IUPAC Name | sodium;(4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentane-1-sulfonate |
| Standard InChI | InChI=1S/C24H42O5S.Na/c1-15(5-4-12-30(27,28)29)18-6-7-19-22-20(9-11-24(18,19)3)23(2)10-8-17(25)13-16(23)14-21(22)26;/h15-22,25-26H,4-14H2,1-3H3,(H,27,28,29);/q;+1/p-1/t15-,16+,17-,18-,19+,20+,21-,22+,23+,24-;/m1./s1 |
| Standard InChIKey | XTWQOSYEUVHDIT-CQRHUGCQSA-M |
| Isomeric SMILES | C[C@H](CCCS(=O)(=O)[O-])[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C.[Na+] |
| SMILES | CC(CCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C.[Na+] |
| Canonical SMILES | CC(CCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C.[Na+] |
| Description | Sodium 3alpha,7alpha-dihydroxy-5beta-cholane-24-sulfonate is an organic sodium salt having 3alpha,7alpha-dihydroxy-5beta-cholane-24-sulfonate as the counterion. It is an organic sodium salt and an organosulfonate salt. It contains a 3alpha,7alpha-dihydroxy-5beta-cholane-24-sulfonate. |
| Synonyms | 3,7-dihydroxycholane-24-sulfonate 3alpha,7alpha-dihydroxy-5beta-cholane-24-sulfonate 3alpha,7beta-dihydroxy-5beta-cholane-24-sulfonate chenodeoxycholic acid 24-sulfonate DCSF UDC-SO3Na |
| PubChem Compound | 23687886 |
| Last Modified | Nov 11 2021 |
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